ethyl 4-[(2-isobutyl-9-methyl-1-oxo-2,9-dihydro-1H-beta-carbolin-4-yl)carbonyl]piperazine-1-carboxylate
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Overview
Description
4-[[9-methyl-2-(2-methylpropyl)-1-oxo-4-pyrido[3,4-b]indolyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester is a member of beta-carbolines.
Scientific Research Applications
Synthesis Methods
- A study by Fang, Fang, and Cheng (2012) presents a method for synthesizing piperazine derivatives via a one-pot, domino three-component process involving an aza-Wittig reaction/heterocyclisation. This methodology could potentially be applied to the synthesis of ethyl 4-[(2-isobutyl-9-methyl-1-oxo-2,9-dihydro-1H-beta-carbolin-4-yl)carbonyl]piperazine-1-carboxylate (Fang, Fang, & Cheng, 2012).
Chemical Modifications and Derivatives
- Research by Fandaklı et al. (2012) outlines the creation of various 1,2,4-triazol-3-one derivatives, highlighting the versatility of piperazine derivatives in chemical synthesis. This research could provide insights into modifying this compound (Fandaklı et al., 2012).
Antimicrobial Applications
- Srinivasan et al. (2010) investigated the antibacterial and antifungal activities of various piperazine derivatives. Such studies are relevant for exploring the potential antimicrobial applications of this compound (Srinivasan, Beema Shafreen, Nithyanand, Manisankar, & Pandian, 2010).
Structural Analysis and Properties
- Parvez et al. (2004) conducted a study on the structure of a related compound, providing a model for understanding the structural properties and potential interactions of this compound (Parvez, Arayne, Sultana, & Siddiqi, 2004).
Biological Evaluation and Potential Therapeutic Applications
- Lecanu et al. (2010) synthesized a compound involving a piperazine structure and evaluated its neuroprotective properties, suggesting a potential area for the exploration of this compound in neuroprotection (Lecanu, Tillement, McCourty, Rammouz, Yao, Greeson, & Papadopoulos, 2010).
properties
Molecular Formula |
C24H30N4O4 |
---|---|
Molecular Weight |
438.5 g/mol |
IUPAC Name |
ethyl 4-[9-methyl-2-(2-methylpropyl)-1-oxopyrido[3,4-b]indole-4-carbonyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C24H30N4O4/c1-5-32-24(31)27-12-10-26(11-13-27)22(29)18-15-28(14-16(2)3)23(30)21-20(18)17-8-6-7-9-19(17)25(21)4/h6-9,15-16H,5,10-14H2,1-4H3 |
InChI Key |
FZFFTCXHYOEUBD-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CN(C(=O)C3=C2C4=CC=CC=C4N3C)CC(C)C |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CN(C(=O)C3=C2C4=CC=CC=C4N3C)CC(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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